Cas no 62-56-6 (Thiourea)

Thiourea Properties

Names and Identifiers

• SULFOUREA
• THIO
• THIOCARBAMIDE
• 2-Thiopseudourea
• 2-thio-ure
• 2-Thiourea
• ai3-03582
• beta-Thiopseudourea
• caswellno855
• epapesticidechemicalcode080201
• Isothiourea
• Pseudothiourea
• Pseudourea, 2-thio-
• Rcra waste number U219
• Sulfoharnstoff
• Sulourea
• Thiocarbamid
• carbamimidothioic acid
• Isothioharnstoff
• Thiocarbamidsaeure-amid
• thio-ure
• Thiourea
• thiouree
• Thiurea
• THU
• Tsizp 34
• 硫脲
• Ammonium sulfate
• +Expand

• MDL： MFCD00008067
• InChIKey： UMGDCJDMYOKAJW-UHFFFAOYSA-N
• Inchi： 1S/CH4N2S/c2-1(3)4/h(H4,2,3,4)
• SMILES： NC(N)=S
• BRN： 605327

Computed Properties

• Exact Mass: 76.00950
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 76.01
• Heavy Atom Count: 4
• Complexity: 29
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 84.1A^2

Experimental Properties

• LogP: 0.58930
• PSA: 84.13000
• Merck: 9367
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: 13.6 g/100 mL (20 ºC)
• Boiling Point: 263.89°C (estimate)
• Melting Point: 170-176 °C (lit.)
• Flash Point: 66.8 °C
• Solubility: water: soluble137g/L at 20°C
• Color/Form: White bright bitter crystals [1]
• PH: 6-8 (50g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents, metallic salts, proteins, hydrocarbons. May react violently with acrolein.
• Solubility: Soluble in cold water and ethanol, slightly soluble in diethyl ether. [8]
• Sensitiveness: Sensitive to humidity
• pka: -1.0(at 25℃)
• Density: 1.405

Thiourea Security Information

• Symbol: GHS07 GHS08 GHS09
• RTECS：YU2800000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S36/37-S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R40; R51/53; R63
• Hazard Level：6.1
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H302,H351,H361d,H411
• Warning Statement： P273,P281
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 63-22-40-51/53
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in wild Norway rats: 1830 mg/kg (Dieke)
• HazardClass：9

Thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds